Cas no 2138207-17-5 (2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline)

• Product Name: 2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline
• CAS No: 2138207-17-5
• MF: C₉H₆F₂N₂S
• MW: 212.219147205353
• CID: 5937031
• PubChem ID: 165455643
• Update Time: 2025-10-30

2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-715111
• 2,6-difluoro-3-(1,3-thiazol-5-yl)aniline
• 2138207-17-5
• 2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline

• Inchi： 1S/C9H6F2N2S/c10-6-2-1-5(8(11)9(6)12)7-3-13-4-14-7/h1-4H,12H2
• InChI Key： KREMNFQMDICWRZ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1C=CC(=C(C=1F)N)F

Computed Properties

• Exact Mass: 212.02197570g/mol
• Monoisotopic Mass: 212.02197570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline

Comprehensive Analysis of 2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline (CAS No. 2138207-17-5): Properties, Applications, and Industry Trends

The compound 2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline (CAS No. 2138207-17-5) has garnered significant attention in the fields of pharmaceutical research and specialty chemistry due to its unique structural features and versatile reactivity. As a fluorinated aromatic amine derivative incorporating a thiazole heterocycle, this molecule exhibits distinct electronic properties that make it valuable for drug discovery and material science applications. Recent literature highlights its role as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas.

From a structural perspective, the presence of difluoro substitution at the 2,6-positions of the aniline ring enhances the compound's metabolic stability and lipophilicity – critical factors in medicinal chemistry optimization. The 1,3-thiazol-5-yl moiety further contributes to its binding affinity with biological targets, particularly in kinase inhibition and enzyme modulation. Researchers have explored its utility in developing small-molecule inhibitors for oncology and inflammatory diseases, aligning with current trends in precision medicine.

The synthesis of CAS 2138207-17-5 typically involves palladium-catalyzed cross-coupling reactions between halogenated aniline derivatives and thiazole boronic esters, followed by careful purification processes. Analytical characterization through HPLC, NMR spectroscopy, and mass spectrometry confirms its high purity (>98%), meeting the stringent requirements for pharmaceutical intermediates. Stability studies indicate proper storage under inert atmosphere at 2-8°C to maintain its chemical integrity.

Industry demand for fluorinated heterocycles like 2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline has grown substantially, driven by the pharmaceutical sector's need for novel scaffolds in targeted therapy development. Market analysis reveals increasing patent filings incorporating this structural motif between 2020-2023, particularly in kinase inhibitor programs. The compound's structure-activity relationship (SAR) potential makes it a frequent subject of computational chemistry studies and AI-driven drug design platforms.

Environmental and safety assessments of 2138207-17-5 demonstrate favorable profiles compared to traditional aromatic amines, with reduced ecotoxicity due to its fluorine substitution pattern. This aligns with the chemical industry's shift toward green chemistry principles and sustainable manufacturing. Current Good Manufacturing Practice (cGMP) compliant routes for its production are being developed to meet clinical-stage material requirements.

Emerging applications extend beyond pharmaceuticals, with research exploring its use in organic electronics as a building block for charge-transport materials. The electron-withdrawing characteristics of the difluoroaniline-thiazole system show promise in modifying the bandgap of conjugated polymers for OLED technologies. This multidisciplinary utility addresses frequent search queries regarding "fluorinated compounds in material science" and "heterocyclic amines for electronic devices."

Quality control protocols for CAS 2138207-17-5 emphasize rigorous impurity profiling, particularly for potential genotoxic species. Advanced analytical techniques like LC-MS/MS and chiral HPLC ensure batch-to-batch consistency. The compound's structure elucidation and spectral data have been extensively documented in peer-reviewed journals, providing valuable references for analytical chemists.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its balanced physicochemical properties (logP ~2.1, PSA 58Ų) make it suitable for fragment-based drug discovery approaches. The scientific community continues to investigate structure-modification strategies to enhance its blood-brain barrier penetration for CNS-targeted applications.

Commercial availability of 2,6-Difluoro-3-(1,3-thiazol-5-yl)aniline has expanded through specialty chemical suppliers, with technical specifications tailored for both research-scale and kilo-lab production. Pricing trends reflect the growing adoption in lead optimization programs, while regulatory documentation packages now include comprehensive REACH compliance data for global distribution.